Cas no 1385264-70-9 (N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide)

N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide is a structurally complex organic compound featuring a piperidine-2-carboxamide core substituted with a prop-2-ynyl group and an N-linked 2-methyl-3-(4-methylpiperazin-1-yl)propyl side chain. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a bioactive intermediate or scaffold for drug discovery. The presence of both piperazine and piperidine moieties may enhance binding affinity to biological targets, while the prop-2-ynyl group offers opportunities for further functionalization via click chemistry. Its well-defined structure and synthetic versatility make it a valuable candidate for research in neuropharmacology or enzyme modulation. The compound's stability and purity are critical for reproducible experimental outcomes.

N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide structure

1385264-70-9 structure

Product Name:N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide

CAS No:1385264-70-9

MF:C₁₈H₃₂N₄O

MW:320.472884178162

CID:6416442

PubChem ID:72013962

Update Time:2025-05-20

N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- Z1204777190
- N-[2-METHYL-3-(4-METHYLPIPERAZIN-1-YL)PROPYL]-1-(PROP-2-YN-1-YL)PIPERIDINE-2-CARBOXAMIDE
- 1385264-70-9
- EN300-26622819
- AKOS016923234
- N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide
- Inchi： 1S/C18H32N4O/c1-4-8-22-9-6-5-7-17(22)18(23)19-14-16(2)15-21-12-10-20(3)11-13-21/h1,16-17H,5-15H2,2-3H3,(H,19,23)
- InChI Key： WOROOAKVCWZNNC-UHFFFAOYSA-N
- SMILES： O=C(C1CCCCN1CC#C)NCC(C)CN1CCN(C)CC1

Computed Properties

Exact Mass: 320.25761166g/mol
Monoisotopic Mass: 320.25761166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 422
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.8Å²

N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26622819-0.05g		1385264-70-9	90%	0.05g	$212.0	2023-11-13

N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Additional information on N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide

N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide (CAS No. 1385264-70-9): A Comprehensive Overview

N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide (CAS No. 1385264-70-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to a class of molecules known as piperidines, which are widely studied for their diverse biological activities.

The molecular structure of N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide is characterized by a piperidine ring substituted with a propargyl group and a methylated piperazine moiety. The presence of these functional groups imparts the molecule with distinct chemical and biological properties, making it an attractive candidate for various pharmacological studies.

Recent research has focused on the potential of N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), particularly those involved in the regulation of serotonin and dopamine pathways. These interactions have led to investigations into its potential use in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its CNS effects, N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide has also been explored for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammatory responses. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ynylpiperidine-2-carboxamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that this compound exhibits good oral bioavailability and favorable plasma stability, which are crucial factors for its potential use in therapeutic applications. Furthermore, its low toxicity profile and minimal side effects make it an attractive option for long-term treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-Methyl-3-(4-methylpiperazin-1-yl)propyl]-1-prop-2-ylnl-piperidine-2-carboxamide in various patient populations. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising therapeutic effects in treating mood disorders and neurodegenerative diseases. These findings have paved the way for further clinical investigations and potential approval for use in clinical settings.

In conclusion, N-[2-Methyl-3-(4-methylpiperazin-1-y l)propyl]-1-prop - 2 - ynl - p ipe ri dine - 2 - car box amide (CAS No. 1385264 - 70 - 9) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutics targeting neurological and inflammatory disorders. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical science.